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Compound of Interest

Compound Name: N-benzylhydroxylamine

CAS No.: 622-30-0

Cat. No.: B1273276

Get Quote

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for N-benzylhydroxylamine. It is intended for

researchers, scientists, and professionals in drug development who require detailed

spectroscopic information and experimental protocols for this compound.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for N-benzylhydroxylamine,

primarily based on its hydrochloride salt form, which is the common commercial and

experimental form.

Table 1: ¹H NMR Data for N-benzylhydroxylamine Hydrochloride
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Chemical Shift
(ppm)

Multiplicity Integration Assignment Solvent

~7.3-7.5 m 5H
Aromatic protons

(C₆H₅)
DMSO-d₆

~4.1 s 2H
Methylene

protons (-CH₂-)
DMSO-d₆

~9.5-11.5 br s 2H

Hydroxyl (-OH)

and Ammonium

(-NH⁺-) protons

DMSO-d₆

Note: The chemical shifts of the -OH and -NH⁺- protons are broad and can vary significantly

with concentration and temperature. Data is primarily sourced from publicly available spectra.

[1][2]

Table 2: ¹³C NMR Data for N-benzylhydroxylamine Hydrochloride

Chemical Shift (ppm) Assignment Solvent

~135 Aromatic C (quaternary) DMSO-d₆

~128-129 Aromatic CH DMSO-d₆

~55 Methylene C (-CH₂-) DMSO-d₆

Note: Carbon NMR data for the hydrochloride salt is available in spectral databases.[1][3]

Table 3: IR Absorption Data for N-benzylhydroxylamine Hydrochloride
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Wavenumber (cm⁻¹) Intensity Assignment

~3200-2600 Broad O-H and N-H stretching

~3030 Medium Aromatic C-H stretching

~2900 Medium Aliphatic C-H stretching

~1600, 1495, 1450 Medium-Strong Aromatic C=C stretching

~1400 Medium C-N stretching

~1050 Medium C-O stretching

~740, 690 Strong
Aromatic C-H bending (out-of-

plane)

Note: The IR data is based on Attenuated Total Reflectance (ATR) measurements of the solid

hydrochloride salt.[1][4]

Table 4: Mass Spectrometry Data for N-benzylhydroxylamine

m/z Relative Intensity (%) Assignment

123 High
[M]⁺ (Molecular ion of the free

base)

106 Moderate [M-OH]⁺

91 High [C₇H₇]⁺ (Tropylium ion)

77 Moderate [C₆H₅]⁺ (Phenyl ion)

Note: The mass spectrum of N-benzylhydroxylamine (as the free base) would be expected to

show a molecular ion at m/z 123. The fragmentation pattern is predicted based on common

fragmentation pathways for benzyl compounds. The exact mass of N-benzylhydroxylamine is

approximately 123.0684 g/mol .[5]

Experimental Protocols
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The following are detailed methodologies for acquiring the spectroscopic data presented

above.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

Weigh approximately 5-20 mg of N-benzylhydroxylamine hydrochloride for ¹H NMR, or

20-50 mg for ¹³C NMR.[6][7]

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as

DMSO-d₆, in a clean, dry vial.[7][8]

Filter the solution through a pipette with a cotton or glass wool plug into a standard 5 mm

NMR tube to remove any particulate matter.[9]

Cap the NMR tube securely.

Data Acquisition:

The NMR spectra are typically acquired on a 300, 400, or 500 MHz spectrometer.

For ¹H NMR, a standard single-pulse experiment is used. Key parameters include a 30-

45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

Typically, 8 to 16 scans are co-added to improve the signal-to-noise ratio.

For ¹³C NMR, a proton-decoupled experiment is performed. Due to the lower natural

abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (typically

several hundred to thousands) and a longer acquisition time are required.[7]

The spectrometer's magnetic field is locked to the deuterium signal of the solvent.

Shimming is performed to optimize the homogeneity of the magnetic field.

2.2 Infrared (IR) Spectroscopy

Sample Preparation (ATR):
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Place a small amount of solid N-benzylhydroxylamine hydrochloride directly onto the

crystal of the Attenuated Total Reflectance (ATR) accessory.

Apply pressure using the anvil to ensure good contact between the sample and the ATR

crystal.

Data Acquisition:

The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

A background spectrum of the clean, empty ATR crystal is collected first.

The sample spectrum is then acquired, typically over a range of 4000 to 400 cm⁻¹.

The final spectrum is presented in terms of transmittance or absorbance as a function of

wavenumber (cm⁻¹). Typically, 16 to 32 scans are co-added and averaged.

2.3 Mass Spectrometry (MS)

Sample Preparation:

Prepare a dilute solution of N-benzylhydroxylamine in a suitable volatile solvent, such as

methanol or acetonitrile, at a concentration of approximately 1-10 µg/mL.[10]

If starting with the hydrochloride salt, the analysis is typically performed under conditions

that favor the detection of the protonated free base.

Data Acquisition:

The mass spectrum is obtained using a mass spectrometer, often coupled with a

chromatographic separation technique like Gas Chromatography (GC) or Liquid

Chromatography (LC).

For direct infusion, the sample solution is introduced into the ion source at a constant flow

rate.

Electrospray ionization (ESI) is a common ionization technique for this type of molecule,

which would generate the protonated molecule [M+H]⁺.[11] Electron ionization (EI) can
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also be used, which typically produces the molecular ion [M]⁺ and various fragment ions.

[12]

The ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer

(e.g., quadrupole, time-of-flight).

The detector records the abundance of each ion, resulting in a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of a small

molecule like N-benzylhydroxylamine.
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Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of N-benzylhydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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